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Compound of Interest

Compound Name: ABBV-CLS-7262
Cat. No.: B15136085
Get Quote
\ J

Disclaimer: This document provides guidance on the safe handling of the investigational
compound ABBV-CLS-7262 in a laboratory setting. As a specific Safety Data Sheet (SDS) is
not publicly available, these recommendations are based on general best practices for handling
new or potentially potent small molecule compounds.[1][2] A thorough risk assessment should
be conducted by qualified personnel before any handling of this substance.[1][3][4]

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is crucial to minimize
exposure and ensure the safety of laboratory personnel.[5][6] The following table summarizes
the recommended PPE for various activities involving ABBV-CLS-7262.
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Activity

Required PPE

Rationale

General Laboratory Access
(No direct handling)

- Safety glasses with side
shields- Laboratory coat-

Closed-toe shoes

To protect against accidental

splashes or spills in the vicinity.

[71(8]

Handling of Solids (e.g.,
weighing, aliquoting)

- Safety glasses with side
shields- Laboratory coat-
Disposable nitrile gloves
(double-gloving
recommended)- Respiratory
protection (e.g., N95 respirator
or use of a chemical fume
hood)

To prevent inhalation of fine

particles and skin contact.[5][7]

Handling of Solutions (e.g.,

preparing solutions, dilutions)

- Chemical splash goggles-
Laboratory coat- Disposable
nitrile gloves (double-gloving
recommended)- Face shield (if
there is a significant splash
risk)

To protect eyes and face from
splashes.[5][7][8]

Cleaning and Decontamination

- Chemical splash goggles-
Laboratory coat- Heavy-duty
gloves (e.g., butyl rubber) over
disposable nitrile gloves- Face
shield

To provide enhanced
protection against
concentrated cleaning
solutions and contaminated

materials.

Waste Disposal

- Chemical splash goggles-
Laboratory coat- Disposable

nitrile gloves

To protect against accidental
exposure during the handling
and transport of waste

containers.

Operational Plans: Step-by-Step Handling Procedures

A systematic approach to handling ABBV-CLS-7262 is essential to maintain a safe working

environment.

2.1. Receiving and Storage:
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e Upon receipt, visually inspect the container for any damage or leaks.

o Label the container clearly with the compound name, date of receipt, and any known
hazards.

» Store the compound in a designated, well-ventilated, and restricted-access area.

o Consult any available manufacturer's literature for specific storage conditions (e.g.,
temperature, light sensitivity).

2.2. Preparation of Solutions:

e Conduct all work with solid ABBV-CLS-7262 within a certified chemical fume hood or a
powder containment hood to minimize inhalation exposure.

» Before weighing, ensure the balance is clean and placed in an area with minimal air
currents.

» Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.
e When dissolving the compound, add the solvent slowly to the solid to avoid splashing.
e Cap all containers securely when not in use.

2.3. Experimental Use:

o Clearly label all solutions containing ABBV-CLS-7262 with the compound name,
concentration, solvent, and date of preparation.

o When transferring solutions, use appropriate volumetric glassware to minimize the risk of
spills.

o Work in a well-ventilated area. For procedures with a higher risk of aerosol generation, use a
chemical fume hood.[9]

» Avoid working alone when handling significant quantities of the compound.

Disposal Plans
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Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure regulatory compliance.[10][11]

3.1. Waste Segregation:

e Solid Waste: Collect all solid waste contaminated with ABBV-CLS-7262 (e.g., used gloves,
weighing paper, contaminated paper towels) in a designated, clearly labeled hazardous
waste container.[10]

e Liquid Waste: Collect all liquid waste containing ABBV-CLS-7262 in a separate, leak-proof,
and chemically compatible hazardous waste container.[10] Do not mix with other waste
streams unless compatibility has been confirmed.

o Sharps Waste: Dispose of any contaminated sharps (e.g., needles, Pasteur pipettes) in a
designated sharps container.

3.2. Waste Container Management:

o All waste containers must be clearly labeled with "Hazardous Waste" and the specific
chemical contents.[10]

o Keep waste containers closed except when adding waste.

» Store waste containers in a designated secondary containment area to prevent spills.
» Do not overfill waste containers; fill to a maximum of 90% capacity.[10]

3.3. Final Disposal:

» Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

» Follow all local, state, and federal regulations for the disposal of chemical waste.[12]

Mandatory Visualizations
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Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15136085?utm_src=pdf-custom-synthesis#bc-rfq
https://sbnsoftware.com/blog/what-steps-should-be-taken-when-a-new-chemical-is-introduced-to-the-workplace/
https://eu.bd.com/iv-news/news-innovation/best-practices-for-phase-1-investigational-drugs-trials/
https://www.acs.org/policy/publicpolicies/sustainability/chemicalsmanagement.html
https://intersolia.com/chemical-risk-assessment-a-step-by-step-guide/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b15136085/docs#essential-safety-and-logistical-information-for-handling-abbv-cls-7262
https://www.benchchem.com/product/b15136085/docs#essential-safety-and-logistical-information-for-handling-abbv-cls-7262
https://www.benchchem.com/product/b15136085/docs#essential-safety-and-logistical-information-for-handling-abbv-cls-7262
https://www.benchchem.com/product/b15136085/docs#essential-safety-and-logistical-information-for-handling-abbv-cls-7262
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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